Cas no 2229559-60-6 (3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine)

• Product Name: 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine
• CAS No: 2229559-60-6
• MF: C₁₀H₁₂N₄
• MW: 188.22908115387
• CID: 5810935
• PubChem ID: 90698426
• Update Time: 2025-05-24

3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine
• 2229559-60-6
• EN300-1741749

• Inchi： 1S/C10H12N4/c1-14(2)10-8(4-3-5-12-10)9-6-11-7-13-9/h3-7H,1-2H3,(H,11,13)
• InChI Key： SZUSOTJDQRTACZ-UHFFFAOYSA-N
• SMILES： N(C)(C)C1C(=CC=CN=1)C1=CN=CN1

Computed Properties

• Exact Mass: 188.106196400g/mol
• Monoisotopic Mass: 188.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine

Introduction to 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine (CAS No: 2229559-60-6)

3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and versatile biological activities. This heterocyclic amine, with the CAS number 2229559-60-6, has garnered considerable attention due to its potential applications in drug discovery and medicinal chemistry. The compound’s unique framework, integrating an imidazole ring with a dimethylpyridine moiety, positions it as a promising candidate for further exploration in therapeutic interventions.

The structural composition of 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine encompasses a pyridine core substituted with an imidazole group at the 4-position and dimethylamino groups at the 2-position. This configuration endows the molecule with distinct electronic and steric properties, making it a valuable scaffold for designing novel pharmacophores. The presence of the imidazole ring, known for its role in various biological processes, suggests that this compound may interact with biological targets in multiple ways, potentially influencing pathways relevant to human health and disease.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards small molecules that can modulate biological functions through precise interactions. 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine fits well within this paradigm, as its structural features allow for selective binding to specific receptors or enzymes. The dimethylamino group enhances lipophilicity, facilitating membrane permeability, while the imidazole moiety provides hydrogen bonding capabilities, crucial for stabilizing interactions with biological targets.

Current research in medicinal chemistry increasingly emphasizes the development of multitarget-directed ligands (MTDLs), which can simultaneously interact with multiple pharmacological sites. 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine exhibits characteristics that make it a suitable candidate for this approach. Its bifunctional nature allows for simultaneous engagement with different biological targets, potentially leading to synergistic effects that could improve therapeutic outcomes. This concept aligns with the growing trend towards personalized medicine, where compounds designed to interact with multiple pathways can address complex diseases more effectively.

The compound’s potential applications extend to various therapeutic areas, including oncology, neurology, and inflammation-related disorders. In oncology research, small molecules that can inhibit key signaling pathways involved in cancer progression are highly sought after. The structural features of 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine suggest that it may interfere with pathways such as MAPK or PI3K/Akt, which are frequently dysregulated in cancer cells. Preclinical studies have begun to explore its efficacy in modulating these pathways, providing preliminary evidence of its antitumor potential.

In neurodegenerative diseases like Alzheimer’s and Parkinson’s, modulating neurotransmitter systems and inhibiting oxidative stress are critical therapeutic strategies. The imidazole ring in 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine has been shown to interact with certain neurotransmitter receptors, suggesting potential benefits in managing neurodegenerative conditions. Additionally, the compound’s ability to scavenge reactive oxygen species has been observed in preliminary studies, indicating its potential role as an antioxidant agent.

Another area of interest is inflammation-related disorders such as rheumatoid arthritis and inflammatory bowel disease. Compounds that can modulate inflammatory cytokine production and immune cell function are valuable in treating these conditions. The dual functionality of 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine allows it to interact with both cytokine receptors and intracellular signaling molecules involved in inflammation, making it a promising candidate for developing anti-inflammatory therapies.

The synthesis of 3-(1H-imidazol-4-yl)-N,N-dimethylpyridin-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to optimize the process, including transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. These techniques enhance efficiency and scalability, making it feasible to produce sufficient quantities for preclinical testing and future commercialization.

The pharmacokinetic properties of 3-(1H-imidazol-4-yll)-N,N-dimethylpyridin--2-am ine, such as solubility, bioavailability, and metabolic stability, are critical factors determining its clinical efficacy. Computational modeling and experimental studies have been conducted to evaluate these properties comprehensively. Preliminary data indicate favorable solubility profiles and reasonable metabolic stability, suggesting that the compound may exhibit good bioavailability upon oral administration.

As research progresses, the development of novel drug candidates like 3-(1H-imidazol--4-yll)-N,N-dimethylpyridin--2-am ine relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. Integrating insights from computational biology, high-throughput screening (HTS), and structure-based drug design accelerates the identification of lead compounds with optimal pharmacological profiles. This collaborative approach ensures that promising candidates such as this one are thoroughly evaluated before advancing into clinical trials.

The regulatory landscape for new drug development is stringent but essential for ensuring patient safety and efficacy. Regulatory agencies require extensive preclinical data demonstrating safety profiles before approving clinical trials. The comprehensive characterization of 3-(1H-imidazol--4-yll)-N,N-dimethylpyridin--2-am ine, including toxicological studies and pharmacokinetic assessments, is underway to meet these requirements successfully.

In conclusion,3-(1H-imidazol--4-yll)-N,N-dimethylpyridin--2-am ine represents a significant advancement in pharmaceutical chemistry due to its unique structural features and multifaceted biological activities。 Its potential applications across various therapeutic areas highlight its importance as a lead compound for further development。 As research continues，this compound is poised to contribute substantially to improving human health through innovative drug therapies。